Cas no 457051-15-9 (4-Bromo-2-fluoro-6-methoxybenzonitrile)

4-Bromo-2-fluoro-6-methoxybenzonitrile is a halogenated aromatic nitrile compound with a molecular formula of C8H5BrFNO. Its distinct substitution pattern, featuring bromo, fluoro, and methoxy functional groups, makes it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both electron-withdrawing (bromo, fluoro, nitrile) and electron-donating (methoxy) groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. This compound’s high purity and stability under standard conditions ensure consistent performance in complex synthetic pathways. Its structural versatility allows for further functionalization, making it a useful building block in the development of bioactive molecules and advanced materials.

4-Bromo-2-fluoro-6-methoxybenzonitrile structure

457051-15-9 structure

Product Name:4-Bromo-2-fluoro-6-methoxybenzonitrile

CAS No:457051-15-9

MF:C₈H₅BrFNO

MW:230.033804655075

MDL:MFCD16619400

CID:1026988

PubChem ID:57442209

Update Time:2025-10-15

4-Bromo-2-fluoro-6-methoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-Bromo-2-fluoro-6-methoxybenzonitrile
- 4-bromo-2-fluoro-6-methoxy-benzonitrile
- AK-43501
- ANW-72308
- CTK8C4538
- KB-240609
- SureCN1629238
- SCHEMBL1629238
- AKOS016007638
- SY150353
- AS-43924
- CHEMBL4965806
- DA-05711
- EN300-126117
- CS-0138546
- Z1269228197
- MFCD16619400
- DTXSID80726478
- 457051-15-9
- RCVMSHGRUGIUOD-UHFFFAOYSA-N
- MDL： MFCD16619400
- Inchi： 1S/C8H5BrFNO/c1-12-8-3-5(9)2-7(10)6(8)4-11/h2-3H,1H3
- InChI Key： RCVMSHGRUGIUOD-UHFFFAOYSA-N
- SMILES： BrC1C=C(C(C#N)=C(C=1)OC)F

Computed Properties

Exact Mass: 228.95385g/mol
Monoisotopic Mass: 228.95385g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 33Å²

4-Bromo-2-fluoro-6-methoxybenzonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM154855-1g	4-bromo-2-fluoro-6-methoxybenzonitrile	457051-15-9	95%	1g	$557	2021-06-17
TRC	B293580-5mg	4-Bromo-2-fluoro-6-methoxybenzonitrile	457051-15-9		5mg	$ 70.00	2022-06-07
TRC	B293580-10mg	4-Bromo-2-fluoro-6-methoxybenzonitrile	457051-15-9		10mg	$ 95.00	2022-06-07
TRC	B293580-50mg	4-Bromo-2-fluoro-6-methoxybenzonitrile	457051-15-9		50mg	$ 365.00	2022-06-07
Chemenu	CM154855-1g	4-bromo-2-fluoro-6-methoxybenzonitrile	457051-15-9	95%	1g	$177	2024-07-16
abcr	AB490339-250 mg	4-Bromo-2-fluoro-6-methoxybenzonitrile, 95%; .	457051-15-9	95%	250MG	€157.80	2022-07-29
abcr	AB490339-1 g	4-Bromo-2-fluoro-6-methoxybenzonitrile, 95%; .	457051-15-9	95%	1g	€295.10	2022-07-29
eNovation Chemicals LLC	Y1214301-5g	4-Bromo-2-fluoro-6-methoxybenzonitrile	457051-15-9	95%	5g	$700	2024-07-23
Chemenu	CM154855-250mg	4-bromo-2-fluoro-6-methoxybenzonitrile	457051-15-9	95%	250mg	$74	2024-07-16
Alichem	A019097273-250mg	4-Bromo-2-fluoro-6-methoxybenzonitrile	457051-15-9	95%	250mg	$524.70	2023-09-01

4-Bromo-2-fluoro-6-methoxybenzonitrile Related Literature

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2. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
3. Fate of single walled carbon nanotubes in wetland ecosystems†

Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
4. Emerging investigator series: bacteriophages as nano engineering tools for quality monitoring and pathogen detection in water and wastewater

Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
5. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283

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